Cas no 7160-22-7 (N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide)

• Product Name: N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide
• CAS No: 7160-22-7
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• MDL: MFCD00043462
• CID: 563733
• PubChem ID: 138949
• Update Time: 2025-06-11

N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)pivalamide
• 3',4'-DICHLOROPIVALANILIDE
• N-(3,4-dichlorophenyl)-2,2-dimethylpropanamide
• N-(3,4-dichlorophenyl)2,2-dimethyl-propionamide
• Propanamide, N-(3,4-dichlorophenyl)-2,2-dimethyl-,
• 3',4'-Dichlor-trimethylacetanilid
• WMFDYXPRRHDSQS-UHFFFAOYSA-N
• 3,4-dichloropivalanilide
• JHICC03011
• STK980499
• SBB008104
• N-(3,4-dichlorophenyl)trimethylacetamide
• AK130293
• AM804268
• ST50181802
• ST24048320
• SY103205
• SCHEMBL334142
• DS-6635
• AKOS002260617
• FT-0614261
• N-(3,4-dichlorophenyl)-2,2-dimethyl-propionamide
• N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide #
• N-pivaloyl 3,4-dichloro aniline
• 7160-22-7
• CS-0038169
• n-(3,4dichlorophenyl)-2,2-dimethyl-propionamide
• Propanamide,N-(3,4-dichlorophenyl)-2,2-dimethyl-
• MFCD00043462
• N-(3,4-Dichloro-phenyl)-2,2-dimethyl-propionamide
• DTXSID20221836
• 3',4'-DICHLORO-2,2-DIMETHYLPROPIONANILIDE
• DB-080842
• N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide

• MDL： MFCD00043462
• Inchi： 1S/C11H13Cl2NO/c1-11(2,3)10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： WMFDYXPRRHDSQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 245.03700
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.10000
• LogP: 4.05100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide

Professional Introduction to N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide (CAS No. 7160-22-7)

N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide, identified by its Chemical Abstracts Service number CAS No. 7160-22-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro substituents on the phenyl ring and the amide functional group makes it a versatile intermediate for the synthesis of various pharmacologically active molecules.

The molecular structure of N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, linked to an amide group (-CONH-) which is further connected to a tert-butyl group (2,2-dimethylpropanamido). This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the design of novel drug candidates. The electron-withdrawing nature of the chloro groups enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are pivotal in organic synthesis.

In recent years, N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide has been extensively studied for its role in developing novel therapeutic agents. One of the most promising areas of research involves its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in cancer metabolism. The amide moiety provides a hinge-binding motif that can be exploited to design molecules with high specificity and affinity for target proteins.

The tert-butyl group attached to the nitrogen atom of the amide provides steric hindrance, which can be strategically employed to improve drug-like properties such as solubility and metabolic stability. This feature is particularly important in drug development, where optimizing physicochemical properties is crucial for achieving efficacy and minimizing side effects. Recent computational studies have highlighted how the spatial arrangement of atoms in N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide influences its binding interactions with biological targets, providing insights into how structural modifications can enhance pharmacological activity.

The compound has also been explored in the context of antimicrobial agents. The chloro substituents on the phenyl ring contribute to enhanced lipophilicity, which is often beneficial for membrane penetration by antimicrobial compounds. Additionally, the amide group can participate in hydrogen bonding interactions with bacterial enzymes or cellular components, potentially disrupting vital metabolic pathways. Preliminary experimental data suggest that derivatives of N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide exhibit promising activity against certain resistant bacterial strains.

In terms of synthetic methodologies, N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide serves as a key intermediate in multi-step synthetic routes. Its preparation typically involves chlorination reactions on a phenyl derivative followed by condensation with an appropriate carboxylic acid derivative under basic conditions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These developments are aligning with global trends toward sustainable chemistry practices.

The compound's relevance extends beyond pharmaceutical applications; it has also been investigated for its potential use in materials science. The unique electronic properties conferred by the chloro groups make it a candidate for developing organic semiconductors or ligands for metal-organic frameworks (MOFs). Such materials have applications ranging from gas storage to catalysis and electronics. Research into these areas continues to grow as scientists explore new frontiers in material science and nanotechnology.

Ethical considerations are paramount when handling N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide, as with any chemical compound used in research or industrial settings. Proper handling protocols must be followed to ensure safety and compliance with regulatory standards. While this compound does not fall under specific hazardous classifications such as flammability or toxicity at typical usage levels, adherence to good laboratory practices remains essential for minimizing risks associated with chemical manipulation.

The future prospects for N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide are bright given its versatility and potential applications across multiple disciplines. Ongoing research aims to uncover new synthetic pathways and expand its utility in drug discovery programs. Collaborative efforts between academia and industry are likely to drive innovation further as scientists leverage computational modeling and high-throughput screening techniques to identify novel derivatives with enhanced biological activity.

In conclusion, N-(3,4-Dichlorophenyl)-2,2-dimethylpropanamide (CAS No. 7160-22-7)